3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine

• IUPAC Name: N-methyl-3-[[(2-methylphenyl)methyl-prop-2-enylamino]methyl]pyridin-2-amine
• InChI: InChI=1S/C18H23N3/c1-4-12-21(13-16-9-6-5-8-15(16)2)14-17-10-7-11-20-18(17)19-3/h4-11H,1,12-14H2,2-3H3,(H,19,20)
• InChI Key: KICYOXADLACIMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC=C)CC2=C(N=CC=C2)NC
• Molecular Formula: C18H23N3
• Molecular Weight: 281.4 g/mol

Description

3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine, also known as AM-694, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2008 and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Mechanism of Action

The exact mechanism of action of 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine is not fully understood, but it is believed to act on the endocannabinoid system, which plays a key role in pain and inflammation. 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine is thought to bind to the cannabinoid receptors CB1 and CB2, which are found throughout the body, including in the brain and immune system.
Biochemical and Physiological Effects:
Studies have shown that 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine has a number of biochemical and physiological effects, including the modulation of pain and inflammation, the regulation of immune function, and the modulation of neurotransmitter release. 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine has also been shown to have antioxidant and neuroprotective properties, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine in lab experiments is its potency and selectivity for the cannabinoid receptors CB1 and CB2. This makes it a useful tool for studying the endocannabinoid system and its role in pain and inflammation. However, one limitation of using 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine in lab experiments is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine, including the development of more potent and selective analogs, the investigation of its potential therapeutic uses in neurological disorders, and the study of its long-term effects on the endocannabinoid system. Further research is also needed to fully understand the mechanism of action of 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine involves several steps, including the preparation of the starting materials and the reaction conditions. The first step involves the preparation of 2-methylbenzylamine, which is then reacted with allyl chloride to form N-allyl-2-methylbenzylamine. This intermediate is then reacted with pyridine-2-carboxaldehyde and N-methylamine to form 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine.

Scientific Research Applications

3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. Studies have shown that 3-{[allyl(2-methylbenzyl)amino]methyl}-N-methylpyridin-2-amine has potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain and inflammation.